Cas no 89639-83-8 (4,5-Dimethyl-2-furoic Acid)

4,5-Dimethyl-2-furoic acid is a heterocyclic carboxylic acid featuring a furan ring substituted with two methyl groups at the 4- and 5-positions. This compound is valued for its role as a versatile intermediate in organic synthesis, particularly in the preparation of pharmaceuticals, agrochemicals, and specialty chemicals. Its structural features, including the electron-rich furan ring and carboxyl functionality, make it suitable for further derivatization via reactions such as esterification, amidation, or metal-catalyzed cross-coupling. The dimethyl substitution enhances steric and electronic properties, influencing reactivity and selectivity in synthetic applications. It is typically supplied as a high-purity solid, ensuring consistent performance in research and industrial processes.
4,5-Dimethyl-2-furoic Acid structure
4,5-Dimethyl-2-furoic Acid structure
Product name:4,5-Dimethyl-2-furoic Acid
CAS No:89639-83-8
MF:C7H8O3
MW:140.136622428894
MDL:MFCD00085031
CID:719956
PubChem ID:2774924

4,5-Dimethyl-2-furoic Acid Chemical and Physical Properties

Names and Identifiers

    • 4,5-Dimethylfuran-2-carboxylic acid
    • 2-Furancarboxylic acid,4,5-dimethyl-
    • 4,5-DIMETHYL-2-FUROIC ACID
    • 2,3-dimethylfuran-5-carboxylic acid
    • 2-Furancarboxylic acid,4,5-dimethyl
    • 4,5-dimethyl-2-furancarboxylic acid
    • 4,5-Dimethyl-furan-2-carbonsaeure
    • 4,5-dimethyl-furan-2-carboxylic acid
    • 4,5-dimethylfurancarboxylic acid
    • 2-Furoic acid, 4,5-dimethyl- (6CI, 7CI)
    • 4,5-Dimethyl-2-furancarboxylic acid (ACI)
    • SCHEMBL700764
    • J-640032
    • SB61721
    • 89639-83-8
    • W-200522
    • AKOS005258260
    • GEO-01194
    • EN300-101175
    • DB-057151
    • 4,5-dimethylfuran-2-carboxylicAcid
    • 3-Methylbenzofurane
    • BNVXYXRSJIWWDX-UHFFFAOYSA-N
    • Z1201618976
    • MFCD00085031
    • DTXSID70379275
    • AS-42131
    • 4,5-dimethyl-2-furoic acid, AldrichCPR
    • J-800034
    • CS-0112756
    • 4,5-Dimethyl-2-furoic Acid
    • MDL: MFCD00085031
    • Inchi: 1S/C7H8O3/c1-4-3-6(7(8)9)10-5(4)2/h3H,1-2H3,(H,8,9)
    • InChI Key: BNVXYXRSJIWWDX-UHFFFAOYSA-N
    • SMILES: O=C(C1=CC(C)=C(C)O1)O

Computed Properties

  • Exact Mass: 140.04700
  • Monoisotopic Mass: 140.047
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 10
  • Rotatable Bond Count: 1
  • Complexity: 144
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 50.4A^2
  • Tautomer Count: 3
  • XLogP3: 1.6
  • Surface Charge: 0

Experimental Properties

  • Color/Form: colorless liquid
  • Density: 1.194
  • Melting Point: 146-148°C
  • Boiling Point: 254.6°C at 760 mmHg
  • Flash Point: 107.8°C
  • Refractive Index: 1.51
  • PSA: 50.44000
  • LogP: 1.59460
  • Solubility: Not determined

4,5-Dimethyl-2-furoic Acid Security Information

  • Hazard Category Code: 36/37/38
  • Safety Instruction: S26; S36/37/39
  • Risk Phrases:R36/37/38
  • Storage Condition:Sealed in dry,2-8°C

4,5-Dimethyl-2-furoic Acid Customs Data

  • HS CODE:2932190090
  • Customs Data:

    China Customs Code:

    2932190090

    Overview:

    2932190090 Other structurally non fused furan ring compounds. VAT:17.0% Tax refund rate:9.0% Regulatory conditions:nothing MFN tariff:6.5% general tariff:20.0%

    Declaration elements:

    Product Name, component content, use to

    Summary:

    2932190090 other compounds containing an unfused furan ring (whether or not hydrogenated) in the structure VAT:17.0% Tax rebate rate:9.0% Supervision conditions:none MFN tariff:6.5% General tariff:20.0%

4,5-Dimethyl-2-furoic Acid Pricemore >>

Enterprise No. Product name Cas No. Purity Specification Price update time Inquiry
abcr
AB145162-5 g
4,5-Dimethyl-2-furoic acid, 95%; .
89639-83-8 95%
5g
€416.50 2023-06-23
Enamine
EN300-101175-2.5g
4,5-dimethylfuran-2-carboxylic acid
89639-83-8 95%
2.5g
$166.0 2023-10-28
Enamine
EN300-101175-1.0g
4,5-dimethylfuran-2-carboxylic acid
89639-83-8 95%
1g
$107.0 2023-05-03
Alichem
A159002617-100g
4,5-Dimethylfuran-2-carboxylic acid
89639-83-8 95%
100g
$426.40 2023-08-31
Fluorochem
013553-1g
4,5-Dimethyl-2-furoic acid
89639-83-8 95%
1g
£59.00 2022-03-01
Alichem
A159002617-5g
4,5-Dimethylfuran-2-carboxylic acid
89639-83-8 95%
5g
$161.37 2023-08-31
TRC
D460228-50mg
4,5-Dimethyl-2-furoic Acid
89639-83-8
50mg
$ 65.00 2022-06-05
CHENG DOU FEI BO YI YAO Technology Co., Ltd.
ARK-1006-10g
4,5-DIMETHYLFURAN-2-CARBOXYLIC ACID
89639-83-8 95%
10g
$460 2023-09-07
abcr
AB145162-10 g
4,5-Dimethyl-2-furoic acid, 95%; .
89639-83-8 95%
10g
€637.00 2023-06-23
Enamine
EN300-101175-0.05g
4,5-dimethylfuran-2-carboxylic acid
89639-83-8 95%
0.05g
$25.0 2023-10-28

4,5-Dimethyl-2-furoic Acid Production Method

Synthetic Circuit 1

Reaction Conditions
1.1 Reagents: Sodium hydroxide Solvents: Water
Reference
Convenient synthesis of 2,5-dimethyl-2-furoic acid
Klein, Larry L., Synthetic Communications, 1986, 16(4), 431-5

Synthetic Circuit 2

Reaction Conditions
1.1 Reagents: Silver oxide (Ag2O) Solvents: Water
Reference
A short, efficient, multigram synthetic route to 2,3-dimethylfuran and some of its 2-substituted derivatives
Vegh, Daniel; Zalupsky, Peter; Kovac, Jaroslav, Synthetic Communications, 1990, 20(8), 1113-23

4,5-Dimethyl-2-furoic Acid Raw materials

4,5-Dimethyl-2-furoic Acid Preparation Products

4,5-Dimethyl-2-furoic Acid Related Literature

Additional information on 4,5-Dimethyl-2-furoic Acid

4,5-Dimethyl-2-furoic Acid: A Comprehensive Overview

4,5-Dimethyl-2-furoic Acid, also known by its CAS No. 89639-83-8, is a compound of significant interest in various scientific and industrial applications. This organic compound belongs to the family of furanic acids, characterized by its unique structure that combines a furan ring with a carboxylic acid group and two methyl substituents at the 4 and 5 positions. The compound has been extensively studied for its potential in pharmaceuticals, agrochemicals, and materials science.

The structural uniqueness of 4,5-Dimethyl-2-furoic Acid lies in its ability to participate in diverse chemical reactions. Recent studies have highlighted its role as a precursor in the synthesis of bioactive molecules. For instance, researchers have explored its application in the development of novel antibiotics and anti-inflammatory agents. The methyl groups at the 4 and 5 positions provide steric hindrance, which can be advantageous in controlling the reactivity and selectivity of the compound during synthesis.

From a synthetic perspective, 4,5-Dimethyl-2-furoic Acid can be synthesized through various routes, including oxidation of dihydrofuran derivatives or through cyclization reactions involving aldehydes and carboxylic acids. Recent advancements in catalytic methods have made these syntheses more efficient and environmentally friendly. For example, the use of transition metal catalysts has enabled the selective formation of the furan ring under mild conditions.

In terms of applications, 4,5-Dimethyl-2-furoic Acid has shown promise in the field of material science. Its ability to form stable esters and amides makes it a valuable component in polymer chemistry. Researchers have investigated its use in creating biodegradable polymers for packaging and biomedical applications. Additionally, the compound has been explored as a building block for advanced materials with tailored electronic properties.

The biological activity of 4,5-Dimethyl-2-furoic Acid is another area of active research. Studies have demonstrated that it exhibits moderate antioxidant properties, making it a potential candidate for use in functional foods and cosmetics. Furthermore, its ability to inhibit certain enzymes has led to investigations into its potential as a therapeutic agent for metabolic disorders.

In conclusion, 4,5-Dimethyl-2-furoic Acid, with its CAS No. 89639-83-8, is a versatile compound with a wide range of applications across multiple disciplines. Its unique structure and reactivity continue to make it an area of interest for scientists and industry professionals alike.

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